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molecular formula C10H11BO2 B1370797 (3,4-Dihydronaphthalen-2-yl)boronic acid CAS No. 521917-51-1

(3,4-Dihydronaphthalen-2-yl)boronic acid

Cat. No. B1370797
CAS RN: 521917-51-1
M. Wt: 174.01 g/mol
InChI Key: XPXMEYHPXJQPHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07005432B2

Procedure details

A solution of 3-bromo-1,2-dihydro-naphthalene (7.7 g, 37 mmol) (Adamczyk, M.; Watt, D. S.; Netzel, D. A. J. Org. Chem. 1984, 49, 4226-4237) in diethylether (370 ml) was cooled in a dry ice bath and tert.-butyllithium solution (50 ml of a 1.5 M solution in pentane) was added maintaining T<−65° C. At this temperature stirring was continued for 30 min, then triisopropylborate (17.3 ml, 75 mmol) was added. The reaction mixture was brought to rt and treated with 3N HCl (100 ml). After 15 min the organic phase was dried (Na2SO4), evaporated and precipitated with pentane to provide the title compound (3.83 g, 60%) as a white solid material. MS: m/e=173 (M−H−).
Name
3-bromo-1,2-dihydro-naphthalene
Quantity
7.7 g
Type
reactant
Reaction Step One
Name
diethylether
Quantity
370 mL
Type
solvent
Reaction Step One
Name
tert.-butyllithium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
pentane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
triisopropylborate
Quantity
17.3 mL
Type
reactant
Reaction Step Three
Name
HCl
Quantity
100 mL
Type
reactant
Reaction Step Four
Name
title compound
Yield
60%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH2:3][CH2:4][C:5]2[C:10]([CH:11]=1)=[CH:9][CH:8]=[CH:7][CH:6]=2.C([Li])(C)(C)C.C([O:20][B:21](OC(C)C)[O:22]C(C)C)(C)C.Cl>C(OCC)C.CCCCC>[CH:11]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][C:2]=1[B:21]([OH:22])[OH:20]

Inputs

Step One
Name
3-bromo-1,2-dihydro-naphthalene
Quantity
7.7 g
Type
reactant
Smiles
BrC=1CCC2=CC=CC=C2C1
Name
diethylether
Quantity
370 mL
Type
solvent
Smiles
C(C)OCC
Step Two
Name
tert.-butyllithium
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)[Li]
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
pentane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCC
Step Three
Name
triisopropylborate
Quantity
17.3 mL
Type
reactant
Smiles
C(C)(C)OB(OC(C)C)OC(C)C
Step Four
Name
HCl
Quantity
100 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-65 °C
Stirring
Type
CUSTOM
Details
At this temperature stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was brought to rt
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
After 15 min the organic phase was dried (Na2SO4)
Duration
15 min
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
precipitated with pentane

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
C1=C(CCC2=CC=CC=C12)B(O)O
Measurements
Type Value Analysis
AMOUNT: MASS 3.83 g
YIELD: PERCENTYIELD 60%
YIELD: CALCULATEDPERCENTYIELD 59.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.